Cas no 2387111-72-8 (5-Fluoro-2-hydroxy-3-iodo-benzamide)

• Product Name: 5-Fluoro-2-hydroxy-3-iodo-benzamide
• CAS No: 2387111-72-8
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 6235704
• PubChem ID: 146014330
• Update Time: 2026-03-11

5-Fluoro-2-hydroxy-3-iodo-benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxy-3-iodobenzamide
• 5-fluoro-2-hydroxy-3-iodo-benzamide
• PS-18624
• 2387111-72-8
• SY323205
• CS-0188789
• D96926
• MFCD33022302
• 5-Fluoro-2-hydroxy-3-iodo-benzamide

• Inchi： 1S/C7H5FINO2/c8-3-1-4(7(10)12)6(11)5(9)2-3/h1-2,11H,(H2,10,12)
• InChI Key： ASTCIIXPVVJPSQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(N)=O)=C1O)F

Computed Properties

• Exact Mass: 280.93490g/mol
• Monoisotopic Mass: 280.93490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Fluoro-2-hydroxy-3-iodo-benzamide

Comprehensive Overview of 5-Fluoro-2-hydroxy-3-iodo-benzamide (CAS No. 2387111-72-8): Properties, Applications, and Research Insights

5-Fluoro-2-hydroxy-3-iodo-benzamide (CAS No. 2387111-72-8) is a halogenated benzamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of fluoro, hydroxy, and iodo substituents on the benzene ring, exhibits remarkable potential in drug discovery and material science. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in halogenated benzamides like 5-Fluoro-2-hydroxy-3-iodo-benzamide aligns with current trends in precision medicine and targeted therapy. Its molecular structure allows for selective interactions with biological targets, making it a valuable candidate for structure-activity relationship (SAR) studies. Recent publications highlight its utility in cancer research, where halogen atoms enhance binding affinity to specific protein domains. This has led to a surge in searches for "iodo-benzamide derivatives in oncology" and "fluorinated drug intermediates," reflecting its relevance in modern therapeutics.

From a synthetic chemistry perspective, CAS No. 2387111-72-8 serves as a versatile intermediate for cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig transformations. The iodo substituent at the 3-position provides an excellent handle for palladium-catalyzed reactions, a topic frequently searched by organic chemists. Laboratories specializing in high-throughput screening often inquire about its purity standards and HPLC analysis methods, underscoring the need for rigorous quality control in its application.

Environmental scientists have also examined the biodegradation pathways of 5-Fluoro-2-hydroxy-3-iodo-benzamide, given increasing regulatory focus on green chemistry principles. Studies suggest that its hydroxy group facilitates microbial breakdown, addressing concerns about persistent organic pollutants—a hot topic in environmental health discussions. This dual focus on efficacy and sustainability makes it a compelling subject for "eco-friendly pharmaceutical synthesis" research.

Analytical characterization of 2387111-72-8 typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR for the fluorine moiety), mass spectrometry, and X-ray crystallography. The compound's crystalline properties have sparked interest in materials science, with researchers investigating its potential in organic electronics. These applications frequently appear in searches related to "halogen-bonded molecular materials" and "pharmaceutical cocrystals."

In regulatory contexts, 5-Fluoro-2-hydroxy-3-iodo-benzamide is classified as a research chemical, with suppliers emphasizing proper laboratory safety protocols. While not classified as hazardous under standard regulations, its handling requires adherence to GLP standards, a common query among QC laboratories. The compound's stability under various storage conditions (e.g., temperature, light sensitivity) remains an active area of investigation, particularly for long-term drug formulation studies.

The commercial landscape for CAS 2387111-72-8 reflects its niche but growing demand. Specialty chemical suppliers often list it under categories like "fluorinated heterocycles" or "iodinated pharmacophores," with pricing influenced by scale-up synthesis challenges. Recent patents involving similar structures suggest expanding intellectual property opportunities, driving searches for "benzamide derivative patents" among medicinal chemistry professionals.

Future research directions for 5-Fluoro-2-hydroxy-3-iodo-benzamide may explore its computational modeling potential using AI-assisted drug design platforms—a trending intersection of chemistry and technology. Additionally, its role in proteolysis-targeting chimeras (PROTACs) could unlock novel therapeutic modalities, aligning with the pharmaceutical industry's shift toward degradation-based therapies. These cutting-edge applications position this compound at the forefront of innovative drug development strategies.